Cas no 461-48-3 (4-fluorobutan-2-one)
4-fluorobutan-2-one structure
Product Name:4-fluorobutan-2-one
CAS No:461-48-3
MF:C4H7FO
MW:90.0961849689484
CID:1521042
PubChem ID:13610083
Update Time:2025-04-21
4-fluorobutan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone, 4-fluoro-
- 4-fluorobutan-2-one
- 1-fluorobutan-3-one
- JLBBYMYIYLJFFN-UHFFFAOYSA-N
- 4-fluoro-2-butanone
- 461-48-3
- 4-Fluoro-butan-2-one
- EN300-1849012
-
- Inchi: 1S/C4H7FO/c1-4(6)2-3-5/h2-3H2,1H3
- InChI Key: JLBBYMYIYLJFFN-UHFFFAOYSA-N
- SMILES: FCCC(C)=O
Computed Properties
- Exact Mass: 90.04811
- Monoisotopic Mass: 90.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 51.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 0.2
Experimental Properties
- PSA: 17.07
4-fluorobutan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1849012-0.05g |
4-fluorobutan-2-one |
461-48-3 | 0.05g |
$707.0 | 2023-09-19 | ||
| Enamine | EN300-1849012-0.1g |
4-fluorobutan-2-one |
461-48-3 | 0.1g |
$741.0 | 2023-09-19 | ||
| Enamine | EN300-1849012-0.25g |
4-fluorobutan-2-one |
461-48-3 | 0.25g |
$774.0 | 2023-09-19 | ||
| Enamine | EN300-1849012-0.5g |
4-fluorobutan-2-one |
461-48-3 | 0.5g |
$809.0 | 2023-09-19 | ||
| Enamine | EN300-1849012-1.0g |
4-fluorobutan-2-one |
461-48-3 | 1g |
$813.0 | 2023-06-03 | ||
| Enamine | EN300-1849012-2.5g |
4-fluorobutan-2-one |
461-48-3 | 2.5g |
$1650.0 | 2023-09-19 | ||
| Enamine | EN300-1849012-5.0g |
4-fluorobutan-2-one |
461-48-3 | 5g |
$2360.0 | 2023-06-03 | ||
| Enamine | EN300-1849012-10.0g |
4-fluorobutan-2-one |
461-48-3 | 10g |
$3500.0 | 2023-06-03 | ||
| Enamine | EN300-1849012-1g |
4-fluorobutan-2-one |
461-48-3 | 1g |
$842.0 | 2023-09-19 | ||
| Enamine | EN300-1849012-5g |
4-fluorobutan-2-one |
461-48-3 | 5g |
$2443.0 | 2023-09-19 |
4-fluorobutan-2-one Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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